Cas no 104199-19-1 (1-Naphthaleneaceticacid, 1,4,4a,5,8,8a-hexahydro-8-hydroxy-7-methoxy-8a-(methoxymethyl)-5-oxo-, (1a,4aa,8b,8ab)- (9CI))

• Product Name: 1-Naphthaleneaceticacid, 1,4,4a,5,8,8a-hexahydro-8-hydroxy-7-methoxy-8a-(methoxymethyl)-5-oxo-, (1a,4aa,8b,8ab)- (9CI)
• CAS No: 104199-19-1
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 215735
• PubChem ID: 190780
• Update Time: 2025-04-19

1-Naphthaleneaceticacid, 1,4,4a,5,8,8a-hexahydro-8-hydroxy-7-methoxy-8a-(methoxymethyl)-5-oxo-, (1a,4aa,8b,8ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, 1,4,4a,5,8,8a-hexahydro-8-hydroxy-7-methoxy-8a-(methoxymethyl)-5-oxo-, (1a,4aa,8b,8ab)- (9CI)
• [8-Hydroxy-7-methoxy-8a-(methoxymethyl)-5-oxo-1,4,4a,5,8,8a-hexahydronaphthalen-1-yl]acetic acid
• 1-Naphthaleneacetic acid, 1,4,4a,5,8,8a-hexahydro-8-hydroxy-7-methoxy-8a-(methoxymethyl)-5-oxo-, (1alpha,4aalpha,8beta,8abeta)-
• DTXSID80908853
• 104199-19-1

• Inchi： 1S/C15H20O6/c1-20-8-15-9(6-13(17)18)4-3-5-10(15)11(16)7-12(21-2)14(15)19/h3-4,7,9-10,14,19H,5-6,8H2,1-2H3,(H,17,18)/t9-,10-,14+,15+/m0/s1
• InChI Key： CEIPLNGGOXMZKG-NBLIUIFLSA-N
• SMILES： O[C@@H]1C(=CC([C@@H]2CC=C[C@@H](CC(=O)O)[C@]21COC)=O)OC

Computed Properties

• Exact Mass: 296.126
• Monoisotopic Mass: 296.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.29
• Boiling Point: 515.3°Cat760mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.558